Cas no 172670-58-5 ([2,2':5',2'':5'',2''':5''',2''''-Quinquefuran]-5,5''''-dimethanol,eicosahydro-a5,a5,a5'''',a5'''',2,2''',2'''',5'-octamethyl-,(2S,2'R,2''R,2'''S,2''''S,5R,5'S,5''R,5'''R,5''''R)-)

[2,2':5',2'':5'',2''':5''',2''''-Quinquefuran]-5,5''''-dimethanol,eicosahydro-a5,a5,a5'''',a5'''',2,2''',2'''',5'-octamethyl-,(2S,2'R,2''R,2'''S,2''''S,5R,5'S,5''R,5'''R,5''''R)- structure
172670-58-5 structure
Product Name:[2,2':5',2'':5'',2''':5''',2''''-Quinquefuran]-5,5''''-dimethanol,eicosahydro-a5,a5,a5'''',a5'''',2,2''',2'''',5'-octamethyl-,(2S,2'R,2''R,2'''S,2''''S,5R,5'S,5''R,5'''R,5''''R)-
CAS No:172670-58-5
MF:C30H52O7
MW:524.729690551758
CID:214040
PubChem ID:196965
Update Time:2025-04-19

[2,2':5',2'':5'',2''':5''',2''''-Quinquefuran]-5,5''''-dimethanol,eicosahydro-a5,a5,a5'''',a5'''',2,2''',2'''',5'-octamethyl-,(2S,2'R,2''R,2'''S,2''''S,5R,5'S,5''R,5'''R,5''''R)- Chemical and Physical Properties

Names and Identifiers

    • [2,2':5',2'':5'',2''':5''',2''''-Quinquefuran]-5,5''''-dimethanol,eicosahydro-a5,a5,a5'''',a5'''',2,2''',2'''',5'-octamethyl-,(2S,2'R,2''R,2'''S,2''''S,5R,5'S,5''R,5'''R,5''''R)-
    • 2-[(2R,5S)-5-[(5S)-5-[(2R,5R)-5-[(2S,5R)-5-[(2S,5R)-5-(1-hydroxyethyl)-2-methyl-tetrahydrofuran-2-yl]-2-methyl-tetrahydrofuran-2-yl]tetrahydrofuran-2-yl]-2,5-dimethyl-tetrahydrofuran-2-yl]-5-methyl-tetrahydrofuran-2-yl]propan-2-ol
    • [2,2':5',2'':5'',2''':5''',2''''-Quinquefuran]-5,5''''-dimethanol,eicosahydro-a5,a5,a5'''',a5'''',2,2''',2'''',5'-octamethyl-
    • [2,2':5',2'':5'',2''':5''',2''''-Quinquefuran]-5,5''''-dimethanol,eicosahydro-a5,a5,a5'''',a5'...
    • 2-[(2R,5S)-5-[(5S)-5-[(2R,5R)-5-[(2S,5R)-5-[(2S,5R)-5-(1-hydroxyethyl)-2-methyloxolan-2-yl]-2-methyloxolan-2-yl]oxolan-2-yl]-2,5-dimethyloxolan-2-yl]-5-methyloxolan-2-yl]propan-2-ol
    • glabrescol
    • 2-[5~5~-(1-Hydroxyethyl)-1~2~,2~2~,2~5~,4~2~,5~2~-pentamethyl[1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~-quinqueoxolan]-1~5~-yl]propan-2-ol
    • DTXSID30938185
    • 172670-58-5
    • Inchi: 1S/C30H52O7/c1-19(31)20-11-14-27(5,34-20)24-12-15-26(4,35-24)22-9-10-23(33-22)28(6)17-18-30(8,37-28)29(7)16-13-21(36-29)25(2,3)32/h19-24,31-32H,9-18H2,1-8H3/t19?,20-,21-,22-,23-,24-,26+,27+,28+,29+,30?/m1/s1
    • InChI Key: VKLFZBBMHPVTNU-OSWGICIJSA-N
    • SMILES: O1[C@@](C)(CCC1(C)[C@]1(C)CC[C@H](C(C)(C)O)O1)[C@H]1CC[C@H]([C@]2(C)CC[C@H]([C@]3(C)CC[C@H](C(C)O)O3)O2)O1

Computed Properties

  • Exact Mass: 524.37130399g/mol
  • Monoisotopic Mass: 524.37130399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 865
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 86.6Ų
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